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Compound of Interest

Compound Name: Neobetanin

CAS No.: 71199-29-6

Cat. No.: B16118505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Neobetanin (CAS: 71199-29-6) is a naturally occurring betacyanin pigment found in plants of

the order Caryophyllales, most notably in red beetroot (Beta vulgaris).[1][2] Structurally, it is an

aromatized derivative of betanin, characterized by a pyridine ring formed through oxidation.[3]

This structural modification results in a distinct orange to red-violet hue.[1][4] Neobetanin is

recognized for its significant antioxidant properties, which are attributed to its ability to donate

electrons and neutralize free radicals.[1] Its potential bioactivity has led to investigations into its

role in mitigating oxidative stress-related conditions. This document provides a comprehensive

technical overview of Neobetanin, including its physicochemical properties, experimental

protocols for its isolation and analysis, and its putative mechanisms of action involving key

cellular signaling pathways. There is some debate in the scientific literature regarding whether

neobetanin is a genuine natural constituent or an artifact formed from betanin degradation

under acidic conditions during isolation.[4]
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The fundamental chemical and physical characteristics of Neobetanin are crucial for its

application in research and development. These properties have been compiled from various

databases and literature sources.

Property Value Source(s)

CAS Number 71199-29-6 [1][2]

Molecular Formula C₂₄H₂₄N₂O₁₃ [1][2]

Molecular Weight 548.45 g/mol [1]

IUPAC Name

4-[(E)-2-[(2S)-2-carboxy-6-

hydroxy-5-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

2,3-dihydroindol-1-

yl]ethenyl]pyridine-2,6-

dicarboxylic acid

[2]

Synonyms

Neobetanidin 5-O-beta-

glucoside, 14,15-

dehydrobetanin

[4][5]

Appearance Orange-yellow pigment [3][4]

UV-Vis λmax

~478 nm (This represents a

hypsochromic shift from

betanin's λmax of ~536 nm)

[6]

Water Solubility (ALOGPS) 1.14 g/L [5]

logP (ALOGPS) -0.15 [5]

pKa (Strongest Acidic) 2.73 [5]

pKa (Strongest Basic) -3.65 [5]

Storage
Store at < -15°C in a well-

closed container.
[1]
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Biological Activity
Antioxidant Properties
Neobetanin demonstrates significant free radical scavenging abilities, a characteristic feature

of its betalain structure which includes conjugated double bonds.[1] Its mode of action involves

the donation of electrons to neutralize reactive oxygen species (ROS), thereby reducing

oxidative stress.[1] Comparative studies of major betalains have indicated that the antioxidant

potential of neobetanin is second only to betanin.[7] While specific IC₅₀ values for neobetanin
are not widely reported, its activity is considered potent. The antioxidant capacity of betalains is

generally pH-dependent, with deprotonated species at neutral or basic pH showing greater

antiradical properties.[4]

Potential Signaling Pathways
Betalains, as a class of compounds, are known to modulate key signaling pathways involved in

cellular stress and inflammation. It is hypothesized that neobetanin exerts its biological effects

through similar mechanisms, primarily targeting the Nrf2-ARE and NF-κB pathways.[3]

Nrf2-ARE Pathway Activation
The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant

response. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1, which

facilitates its degradation. In the presence of activators like betalains, Nrf2 is released from

Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE).

This binding initiates the transcription of a suite of cytoprotective genes, including antioxidant

and detoxification enzymes.[3]
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Neobetanin-mediated activation of the Nrf2-ARE pathway.

NF-κB Pathway Inhibition
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In

unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-

inflammatory stimuli trigger the phosphorylation and subsequent degradation of IκB, freeing

NF-κB to translocate to the nucleus. There, it induces the expression of pro-inflammatory

genes, such as those for cytokines and enzymes like COX-2. Betalains have been

demonstrated to inhibit this pathway, which is a likely mechanism for their anti-inflammatory

effects.[3]
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Inhibition of the NF-κB inflammatory pathway by Neobetanin.

Experimental Protocols
The following sections detail methodologies for the extraction, purification, analysis, and

bioactivity assessment of Neobetanin.

Isolation and Purification from Beta vulgaris
This protocol is adapted from flash chromatography methods developed for the purification of

major betalains.[6] Neobetanin is often co-purified with betanin and its other degradation

products.
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Workflow for the isolation and analysis of Neobetanin.

Methodology:

Extraction: Employ ultrasound-assisted extraction on red beetroot powder using 30%

aqueous ethanol as the solvent.[8]
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Concentration: Filter the resulting extract to remove solid plant material and concentrate it

under reduced pressure.

Flash Chromatography:

Column: C18 reverse-phase flash chromatography column.

Mobile Phase A: Water with 0.1% (v/v) formic acid.

Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.

Gradient: A gradient from 0% to 60% B.[6]

Detection: Monitor the eluate using UV detectors at 280 nm and 486 nm (for betaxanthins

and degradation products).[6]

Fraction Collection: Collect fractions based on the elution profile. Neobetanin typically elutes

after betanin.

Purity Assessment: Analyze the collected fractions using analytical HPLC-DAD/MS to

confirm the identity and purity of Neobetanin. A purity of 52% has been reported using this

method.[6]

Lyophilization: Freeze-dry the purified fractions to obtain Neobetanin as a stable powder.

Analytical Characterization by HPLC-MS/MS
Objective: To identify and quantify Neobetanin in biological matrices or purified fractions.

Methodology:

Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled with a

Diode Array Detector (DAD) and a tandem Mass Spectrometer (MS/MS).[9]

Column: C18 reverse-phase column (e.g., 150 x 2.1 mm, 3.5 µm).[9]

Mobile Phase:

Solvent A: 0.012% formic acid in water with 5 mM ammonia.[9]
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Solvent B: 0.012% formic acid in acetonitrile/water (95:5) with 5 mM ammonia.[9]

Gradient Elution: A long gradient is typically used to separate the various betalain

compounds. An example gradient is 0-17% B over ~77 minutes.[9]

Detection:

DAD: Monitor at the characteristic absorbance maximum of Neobetanin (~478 nm) and

other betalains (~536 nm for betacyanins).[6]

MS/MS: Use electrospray ionization (ESI) in positive mode. Monitor for the specific parent

and fragment ions of Neobetanin for definitive identification.

Antioxidant Activity: DPPH Radical Scavenging Assay
Objective: To quantify the free radical scavenging activity of Neobetanin and determine its IC₅₀

value.[3]

Methodology:

Reagent Preparation:

Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1

mM).

Prepare serial dilutions of Neobetanin in methanol at various concentrations.

Reaction:

In a 96-well plate, mix a fixed volume of the DPPH solution with the different

concentrations of Neobetanin.

Include a control (DPPH solution with methanol only) and a blank for each concentration

(Neobetanin solution with methanol only, to correct for its color).

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[3]
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Measurement: Measure the absorbance of the solutions at the characteristic wavelength of

DPPH (~517 nm) using a microplate spectrophotometer.[3]

Calculation:

Calculate the percentage of DPPH radical scavenging activity for each concentration using

the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 (where A is

absorbance)

Plot the percentage of scavenging activity against the concentration of Neobetanin.

Determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals)

from the plot.[6]

Conclusion
Neobetanin (CAS 71199-29-6) is a bioactive betacyanin pigment with notable antioxidant

properties. Its unique chemical structure, an aromatized form of betanin, contributes to its

distinct orange-yellow color and its potential to modulate cellular pathways like Nrf2-ARE and

NF-κB, which are critical in managing oxidative stress and inflammation. While further

quantitative studies are needed to fully elucidate its therapeutic efficacy, the experimental

protocols outlined in this guide provide a robust framework for its isolation, characterization,

and functional assessment. This information serves as a valuable resource for researchers and

professionals in the fields of natural product chemistry, pharmacology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.researchgate.net/publication/239188208_1H_and_13C_NMR_spectroscopic_structural_elucidation_of_new_decarboxylated_betacyanins
https://www.benchchem.com/product/b16118505/docs?utm_src=pdf-body#technical-guide-to-neobetanin-cas-number-71199-29-6
https://www.benchchem.com/pdf/Side_by_Side_Analysis_of_Prebetanin_and_Neobetanin_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b16118505/docs?utm_src=pdf-body#technical-guide-to-neobetanin-cas-number-71199-29-6
https://www.benchchem.com/product/b16118505?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/24/3/458
https://www.researchgate.net/publication/312531293_Chemical_and_Antioxidant_Properties_of_Betalains
https://www.researchgate.net/publication/239188208_1H_and_13C_NMR_spectroscopic_structural_elucidation_of_new_decarboxylated_betacyanins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16118505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. mdpi.com [mdpi.com]

5. Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide to Neobetanin (CAS Number: 71199-
29-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16118505/docs#technical-guide-to-neobetanin-cas-
number-71199-29-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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